![molecular formula C19H17F3N4O2S B3018767 4-(4-(Naphthalen-1-ylsulfonyl)piperazin-1-yl)-6-(trifluoromethyl)pyrimidine CAS No. 2034602-11-2](/img/structure/B3018767.png)
4-(4-(Naphthalen-1-ylsulfonyl)piperazin-1-yl)-6-(trifluoromethyl)pyrimidine
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
4-(4-(Naphthalen-1-ylsulfonyl)piperazin-1-yl)-6-(trifluoromethyl)pyrimidine, also known as Compound A, is a small molecule inhibitor that targets the HSP90 protein. HSP90 is a molecular chaperone that plays a crucial role in the folding, stabilization, and activation of numerous client proteins, including oncogenic signaling proteins. Therefore, HSP90 has emerged as a promising target for cancer therapy.
Scientific Research Applications
Anticonvulsant Activity
Compounds containing naphthalen-2-yl acetate and substituted piperazine, closely related to the queried chemical, have been explored for their potential anticonvulsant properties. A study demonstrated the significant delay in the onset of convulsion and prolongation of survival time in a strychnine-induced seizure model, indicating potential CNS depressant activity through modulation of benzodiazepine allosteric sites in GABA-A receptors (Ghareb et al., 2017).
Antitumor and Antimicrobial Activities
Research on chalcones containing naphthalene and piperazine moieties showed promising antitumor and antimicrobial activities. The synthesized compounds were effective against various cancer cell lines and demonstrated high antibacterial and antifungal properties (Hassan et al., 2022).
5-HT6 Receptor Antagonists
Compounds structurally similar to the queried chemical, such as 5-piperazinyl-3-sulfonylindazoles, have been identified as potent and selective 5-HT6 antagonists. These have applications in CNS diseases and cognitive enhancement (Liu et al., 2010).
Luminescent Properties and Photo-induced Electron Transfer
Naphthalimide compounds with piperazine substitution exhibited interesting fluorescence characteristics and photo-induced electron transfer properties. These findings have implications in the field of photophysics and photochemistry (Gan et al., 2003).
Extended N-Arylsulfonylindoles as 5-HT6 Receptor Modulators
Extended derivatives of N-arylsulfonylindole, incorporating piperazine, showed moderate to high binding affinities and antagonist profiles in 5-HT6 receptor functional assays. This research is relevant for psychiatric and neurological therapeutics (Vera et al., 2016).
Antibacterial Activities of Pyrimidine Derivatives
New naphtho[1',2':5,6]pyrano[2,3-d]pyrimidines were synthesized and tested for their antimicrobial activities, demonstrating promising results against various bacterial strains (El-Agrody et al., 2000).
properties
IUPAC Name |
4-(4-naphthalen-1-ylsulfonylpiperazin-1-yl)-6-(trifluoromethyl)pyrimidine |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H17F3N4O2S/c20-19(21,22)17-12-18(24-13-23-17)25-8-10-26(11-9-25)29(27,28)16-7-3-5-14-4-1-2-6-15(14)16/h1-7,12-13H,8-11H2 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
SRBHKUCMFHPBFA-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(CCN1C2=NC=NC(=C2)C(F)(F)F)S(=O)(=O)C3=CC=CC4=CC=CC=C43 |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H17F3N4O2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
422.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
4-(4-(Naphthalen-1-ylsulfonyl)piperazin-1-yl)-6-(trifluoromethyl)pyrimidine |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.